![molecular formula C16H10BrN5O2 B2956426 5-bromo-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]furan-2-carboxamide CAS No. 894066-59-2](/img/structure/B2956426.png)
5-bromo-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-bromo-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]furan-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a furan ring, a phenyl ring, a triazolo ring, and a pyridazine ring .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized via reactions of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple ring structures and functional groups. The presence of the triazolo and pyridazine rings could potentially allow for interesting electronic and steric interactions .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures have been used in a variety of chemical reactions. For example, triazolo and pyridazine rings are often involved in nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its complex structure. For example, the presence of multiple ring structures could potentially impact its solubility and stability .Scientific Research Applications
Antiviral Activity
5-bromo-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]furan-2-carboxamide and its derivatives demonstrate significant antiviral activity. For instance, compounds based on 3-(4-bromophenyl) azo-5-phenyl-2(3H)-furanone, which are structurally related, have shown promising results against avian influenza virus H5N1. This was determined by assessing both EC50 and LD50 values and confirmed via plaque reduction assay on Madin-Darby canine kidney cells (Flefel et al., 2012).
Synthesis and Structural Studies
The compound's structural relatives have been synthesized and analyzed, contributing to the understanding of their molecular framework. For example, the crystal structure of 5-Phenyl-[1, 2, 3] triazolo[1, 5-b] [1, 2, 4] triazine-3-carboxamide, a closely related compound, has been determined using single-crystal X-ray diffraction techniques. These studies offer insights into the molecular arrangement and potential interactions of these compounds (L'abbé et al., 2010).
Antitumor Activity
Compounds with a similar structural framework have been evaluated for their antitumor activity. For example, 8-carbamoyl-3-methyl-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one (CCRG 81045), an analogue, has shown effective action against various murine tumors. These studies shed light on the potential use of these compounds in cancer treatment (Stevens et al., 1987).
Potential Antiasthma Agents
The triazolo[1,5-c]pyrimidine derivatives, similar to this compound, have been identified as potential mediators for inhibiting the release of asthma-related agents. This suggests a possible application in the treatment or management of asthma (Medwid et al., 1990).
Future Directions
Properties
IUPAC Name |
5-bromo-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10BrN5O2/c17-14-7-6-13(24-14)16(23)19-11-3-1-10(2-4-11)12-5-8-15-20-18-9-22(15)21-12/h1-9H,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLMXEGBZWRHWSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN3C=NN=C3C=C2)NC(=O)C4=CC=C(O4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10BrN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.